Cas no 1803828-99-0 (1-Ethyl-4,5-difluoro-2-methylbenzene)

1-Ethyl-4,5-difluoro-2-methylbenzene is a fluorinated aromatic compound characterized by its ethyl and methyl substituents on a benzene ring with fluorine atoms at the 4 and 5 positions. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical synthesis as an intermediate. The fluorine atoms enhance metabolic stability and lipophilicity, while the ethyl and methyl groups contribute to controlled reactivity. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and other transformations. The compound is typically supplied in high purity, ensuring reliability for research and industrial applications requiring precise fluorinated building blocks.

1-Ethyl-4,5-difluoro-2-methylbenzene structure

1803828-99-0 structure

Product Name:1-Ethyl-4,5-difluoro-2-methylbenzene

CAS No:1803828-99-0

MF:C₉H₁₀F₂

MW:156.172509670258

CID:5007432

Update Time:2025-09-28

1-Ethyl-4,5-difluoro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 4,5-Difluoro-2-ethyltoluene
- 1-ethyl-4,5-difluoro-2-methylbenzene
- 1-Ethyl-4,5-difluoro-2-methylbenzene
- Inchi： 1S/C9H10F2/c1-3-7-5-9(11)8(10)4-6(7)2/h4-5H,3H2,1-2H3
- InChI Key： XCBQYZMZVZDOSB-UHFFFAOYSA-N
- SMILES： FC1C(=CC(C)=C(C=1)CC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 125
XLogP3: 3.3
Topological Polar Surface Area: 0

1-Ethyl-4,5-difluoro-2-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010006311-250mg	4,5-Difluoro-2-ethyltoluene	1803828-99-0	97%	250mg	504.00 USD	2021-07-06
Alichem	A010006311-500mg	4,5-Difluoro-2-ethyltoluene	1803828-99-0	97%	500mg	839.45 USD	2021-07-06
Alichem	A010006311-1g	4,5-Difluoro-2-ethyltoluene	1803828-99-0	97%	1g	1,579.40 USD	2021-07-06

1-Ethyl-4,5-difluoro-2-methylbenzene Related Literature

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Additional information on 1-Ethyl-4,5-difluoro-2-methylbenzene

1-Ethyl-4,5-Difluoro-2-Methylbenzene (CAS No. 1803828-99-0)

The compound 1-Ethyl-4,5-difluoro-2-methylbenzene, identified by the CAS registry number CAS No. 1803828-99-0, is a fluorinated aromatic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the broader category of fluorinated benzene derivatives, which are widely studied for their diverse chemical properties and potential uses in materials science, pharmaceuticals, and advanced manufacturing.

The molecular structure of 1-Ethyl-4,5-difluoro-2-methylbenzene consists of a benzene ring substituted with an ethyl group at position 1, fluorine atoms at positions 4 and 5, and a methyl group at position 2. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it suitable for specific chemical reactions and applications. The presence of fluorine atoms introduces electronegativity into the aromatic system, which can influence the compound's reactivity and stability under various conditions.

Recent studies have explored the synthesis of 1-Ethyl-4,5-difluoro-2-methylbenzene through innovative methods such as Suzuki-Miyaura coupling reactions and directed metallation strategies. These advancements have not only improved the yield of the compound but also opened new avenues for its application in drug discovery and material synthesis. For instance, researchers have reported its use as an intermediate in the development of novel pharmaceutical agents targeting specific biological pathways.

In terms of physical properties, 1-Ethyl-4,5-difluoro-2-methylbenzene exhibits a melting point of approximately -30°C and a boiling point around 160°C under standard conditions. Its solubility in organic solvents such as dichloromethane and toluene makes it ideal for use in organic synthesis reactions. Additionally, the compound demonstrates moderate stability under thermal conditions, which is advantageous for large-scale industrial processes.

The application of 1-Ethyl-4,5-difluoro-2-methylbenzene extends beyond traditional chemical synthesis. Recent research highlights its potential as a precursor in the production of advanced materials such as fluorinated polymers and high-performance adhesives. These materials are increasingly being utilized in aerospace and electronics industries due to their exceptional thermal stability and mechanical properties.

In conclusion, 1-Ethyl-4,5-difluoro-2-methylbenzene (CAS No. 1803828-99-0) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis techniques and material science, positions it as a valuable asset in both academic research and industrial production.